Cas no 39070-14-9 ((3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol)

• Product Name: (3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol
• CAS No: 39070-14-9
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• MDL: MFCD06738747
• CID: 823395
• PubChem ID: 70292
• Update Time: 2025-05-24

(3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (3-METHYL-2-NITRO-3H-IMIDAZOL-4-YL)-METHANOL
• (1-Methyl-2-nitro-1H-imidazol-5-yl)methanol
• (3-Methyl-2-nitro-3H-imidazol-4-yl)methanol
• 1H-IMidazole-5-Methanol,1-Methyl-2-nitro
• 1-methyl-2-nitro-5-hydroxymethylimidazole
• 1-Methyl-2-nitroiMidazole-5-Methanol
• 5-hydroxymethyl-1-methyl-2-nitroimidazole
• N-methyl 2-nitroimidazole-5-methanol
• 5-(Hydroxymethyl)-1-methyl-2-nitroimidazole
• L 8938
• NSC 307224
• SR 2521
• NSC307224
• 1-METHYL-2-NITRO-1H-IMIDAZOLE-5-METHANOL
• (3-methyl-2-nitroimidazol-4-yl)methanol
• 85SM19TN0H
• (3-methyl-2-nitro-imidazol-4-yl)methanol
• 1H-IMIDAZOLE-5-METHANOL, 1-METHYL-2-NITRO-
• WXSSUDRHAJTESR-UHFFFAOYSA-N
• BCP06286
• 1-Methyl-5-nitro-2-imidazolemethanol
• BCP
• DTXSID30878799
• AKOS006293395
• SY259000
• AS-31299
• F2196-0113
• NSC-307224
• UNII-85SM19TN0H
• DB-069758
• AB27799
• MFCD06738747
• EN300-234764
• SCHEMBL1978137
• 39070-14-9
• 1-Methyl-2-nitroimidazole-5-methanol; 5-(Hydroxymethyl)-1-methyl-2-nitroimidazole;L 8938; NSC 307224; SR 2521
• L-8938
• Q27276090
• CS-M2113
• AC-30366
• (3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol

• MDL： MFCD06738747
• Inchi： 1S/C5H7N3O3/c1-7-4(3-9)2-6-5(7)8(10)11/h2,9H,3H2,1H3
• InChI Key： WXSSUDRHAJTESR-UHFFFAOYSA-N
• SMILES： OCC1=CN=C([N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 157.04900
• Monoisotopic Mass: 157.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.9

Experimental Properties

• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 422.2±37.0°C at 760 mmHg
• Solubility: Slightly soluble (24 g/l) (25 º C),
• PSA: 83.87000
• LogP: 0.34380

(3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol

Comprehensive Overview of (3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol (CAS No. 39070-14-9)

(3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol, with the CAS number 39070-14-9, is a specialized nitroimidazole derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole ring structure and nitro functional group, plays a pivotal role in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its structural similarity to other bioactive nitroimidazoles, which are known for their antimicrobial and antiparasitic properties.

The growing interest in (3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol is reflected in the increasing number of scientific queries related to its synthesis, mechanism of action, and biological activity. Recent studies have explored its potential as a precursor in the synthesis of more complex molecules, particularly in the field of medicinal chemistry. The compound's nitro group is often highlighted for its electron-withdrawing properties, which can influence the reactivity of the imidazole ring, making it a valuable building block in drug design.

One of the most frequently asked questions about CAS 39070-14-9 revolves around its solubility and stability under various conditions. Researchers have noted that the compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage, though precautions are recommended to avoid exposure to strong oxidizing agents.

In the context of green chemistry and sustainable research practices, (3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol has been investigated for its potential to reduce environmental impact. Scientists are exploring eco-friendly synthesis routes that minimize waste and energy consumption, aligning with global trends toward sustainable pharmaceutical production. This focus on sustainability has made the compound a topic of interest in academic and industrial circles alike.

The compound's spectroscopic properties, including its NMR and IR spectra, are well-documented, providing valuable data for researchers working on structural elucidation and quality control. These analytical tools are essential for verifying the purity and identity of 39070-14-9, ensuring reliable results in experimental studies. The availability of such detailed characterization data has facilitated its adoption in high-throughput screening and combinatorial chemistry.

Another area of exploration for (3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol is its potential role in cancer research. Preliminary studies suggest that nitroimidazole derivatives may exhibit selective toxicity toward certain cancer cell lines, sparking interest in their use as anticancer agents. While further research is needed to fully understand its mechanisms, the compound's unique structure offers a promising starting point for the development of targeted therapies.

From a commercial perspective, the demand for CAS 39070-14-9 has been steadily increasing, driven by its versatility in research and development. Suppliers often highlight its high purity and consistency, which are critical for reproducible experimental outcomes. As the pharmaceutical industry continues to innovate, compounds like (3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol are expected to remain in focus for their potential to address unmet medical needs.

In summary, (3-Methyl-2-nitro-3H-imidazol-4-yl)-methanol (39070-14-9) is a compound of significant scientific and industrial relevance. Its applications span from drug discovery to sustainable chemistry, making it a valuable asset for researchers worldwide. As advancements in analytical techniques and synthetic methodologies continue, the compound's potential is likely to expand, further solidifying its place in modern science.